5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide

• Molecular Formula: C13H11BrFNO2
• Molecular Weight: 312.13 g/mol
• IUPAC Name: 5-bromo-N-[2-(4-fluorophenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C13H11BrFNO2/c14-12-6-5-11(18-12)13(17)16-8-7-9-1-3-10(15)4-2-9/h1-6H,7-8H2,(H,16,17)
• InChI Key: UOPXWCDSERNSKU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCNC(=O)C2=CC=C(O2)Br)F

Description

5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide, also known as BF-2.0, is a novel chemical compound that has gained significant attention in scientific research. This compound belongs to the class of furan-based compounds and has shown promising results in various research studies.0.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide is not fully understood. However, studies have suggested that 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide acts as an inhibitor of various enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the inflammatory response. 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects
5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has also been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. Additionally, 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also stable under various conditions, making it suitable for use in different experiments. However, 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has some limitations. It is not water-soluble, which can make it difficult to use in certain experiments. Additionally, the exact mechanism of action of 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the study of 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide. One area of research is the development of new therapeutic applications for 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide. Additionally, further studies are needed to fully understand the mechanism of action of 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide. This will help to identify new targets for drug development. Another area of research is the development of new synthesis methods for 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide, which can improve its yield and purity. Finally, further studies are needed to investigate the safety and toxicity of 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide, which will be important for its clinical development.
Conclusion
In conclusion, 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide is a novel chemical compound that has shown promising results in various scientific research studies. Its anti-inflammatory, anti-cancer, and anti-microbial properties make it a potential candidate for the development of new therapeutics. However, further studies are needed to fully understand its mechanism of action and to develop new synthesis methods. With continued research, 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has the potential to make a significant contribution to the field of drug development and scientific research.

Synthesis Methods

The synthesis of 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide involves the reaction of 5-bromo-2-furoic acid with 4-fluoro-phenethylamine. The reaction is carried out in the presence of a coupling agent, such as N-ethyl-N'-dimethylaminopropyl carbodiimide (EDC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction yields 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide as a white solid with a high yield.

Scientific Research Applications

5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, 5-bromo-N-[2-(4-fluorophenyl)ethyl]-2-furamide has shown promising results in the treatment of cardiovascular diseases.